Cas no 1342093-49-5 (2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid)
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid
- 1342093-49-5
- 2-(1,1-Dioxidotetrahydrothiophen-3-yl)-2-methylpropanoic acid
- CS-0272368
- AKOS012033337
- EN300-1990818
-
- Inchi: 1S/C8H14O4S/c1-8(2,7(9)10)6-3-4-13(11,12)5-6/h6H,3-5H2,1-2H3,(H,9,10)
- InChI Key: RWICYFNGZUOYSI-UHFFFAOYSA-N
- SMILES: S1(CCC(C1)C(C(=O)O)(C)C)(=O)=O
Computed Properties
- Exact Mass: 206.06128010g/mol
- Monoisotopic Mass: 206.06128010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 79.8Ų
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1990818-1g |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid |
1342093-49-5 | 1g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-1990818-5g |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid |
1342093-49-5 | 5g |
$3812.0 | 2023-09-16 | ||
| Enamine | EN300-1990818-10g |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid |
1342093-49-5 | 10g |
$5652.0 | 2023-09-16 | ||
| Enamine | EN300-1990818-0.05g |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid |
1342093-49-5 | 0.05g |
$1104.0 | 2023-09-16 | ||
| Enamine | EN300-1990818-0.1g |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid |
1342093-49-5 | 0.1g |
$1157.0 | 2023-09-16 | ||
| Enamine | EN300-1990818-0.25g |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid |
1342093-49-5 | 0.25g |
$1209.0 | 2023-09-16 | ||
| Enamine | EN300-1990818-0.5g |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid |
1342093-49-5 | 0.5g |
$1262.0 | 2023-09-16 | ||
| Enamine | EN300-1990818-1.0g |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid |
1342093-49-5 | 1g |
$1315.0 | 2023-06-01 | ||
| Enamine | EN300-1990818-2.5g |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid |
1342093-49-5 | 2.5g |
$2576.0 | 2023-09-16 | ||
| Enamine | EN300-1990818-5.0g |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid |
1342093-49-5 | 5g |
$3812.0 | 2023-06-01 |
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid
Recent Advances in the Study of 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid (CAS: 1342093-49-5)
2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid (CAS: 1342093-49-5) is a sulfur-containing carboxylic acid derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiolane-1,1-dioxide scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.
One of the key areas of research has been the compound's role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid exhibits potent inhibitory effects on NF-κB signaling, a critical pathway in the regulation of inflammation. The study utilized in vitro and in vivo models to show that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a novel anti-inflammatory agent.
In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's antimicrobial activity. A research team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid exhibits broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and membrane permeability assays.
The synthetic accessibility of 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid has also been a focus of recent research. A 2022 paper in Organic Process Research & Development described an optimized, scalable synthesis route that improves yield and reduces the use of hazardous reagents. The new method employs a one-pot reaction sequence involving the oxidation of thiolane derivatives followed by carboxylation, achieving an overall yield of 65% with high purity (>98%). This advancement is expected to facilitate further preclinical and clinical studies of the compound.
Emerging evidence also suggests potential anticancer applications for 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid. A recent study in Cancer Research demonstrated that the compound induces apoptosis in certain cancer cell lines by activating the intrinsic mitochondrial pathway. Interestingly, the compound showed selective cytotoxicity toward cancer cells while sparing normal cells, a property that could be leveraged for targeted cancer therapies. Mechanistic studies revealed that the compound's activity is linked to its ability to generate reactive oxygen species (ROS) within cancer cells.
Despite these promising findings, challenges remain in the development of 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, and efforts are underway to develop prodrug strategies to improve its absorption. Additionally, structure-activity relationship (SAR) studies are being conducted to identify analogs with enhanced potency and reduced off-target effects. These ongoing research efforts underscore the compound's potential as a versatile scaffold for drug discovery.
In conclusion, 2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid (CAS: 1342093-49-5) represents a promising chemical entity with diverse pharmacological activities. Recent studies have shed light on its mechanisms of action, synthetic accessibility, and therapeutic potential across multiple disease areas. As research progresses, this compound may pave the way for the development of novel treatments for inflammatory diseases, bacterial infections, and cancer. Future directions include further optimization of its pharmacological properties and advancement into clinical trials to evaluate its safety and efficacy in humans.
1342093-49-5 (2-(1,1-dioxo-1lambda6-thiolan-3-yl)-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)